Cas no 4412-96-8 (3-Methyl-2-furoic Acid)
3-Methyl-2-furoic Acid is a heterocyclic carboxylic acid featuring a furan ring substituted with a methyl group at the 3-position and a carboxylic acid moiety at the 2-position. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its furan ring structure imparts reactivity useful for further functionalization, while the carboxylic acid group enables derivatization into esters, amides, and other derivatives. The methyl substitution enhances stability and influences electronic properties, making it suitable for applications requiring fine-tuned reactivity. It is typically handled under standard laboratory conditions, with attention to compatibility in reactions involving acidic or oxidizing environments.
3-Methyl-2-furoic Acid structure
Product Name:3-Methyl-2-furoic Acid
CAS No:4412-96-8
MF:C6H6O3
MW:126.110042095184
MDL:MFCD00014111
CID:45018
PubChem ID:78127
Update Time:2025-06-06
3-Methyl-2-furoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylfuran-2-carboxylic acid
- 3-Methyl-2-furancarboxylic Acid
- 3-Methyl-2-furoic acid
- 2-Furancarboxylic acid,3-methyl
- 3-Methyl-2-furanoic acid
- 3-Methylpyromucic Acid
- Elsholtzic acid
- methyl-furan-2-carboxylate
- 3-methyluran-2-carboxylic acid
- Z147652428
- 2-Furancarboxylic acid, 3-methyl-
- Q27262454
- 4412-96-8
- NSC508742
- GEO-01842
- A7028
- SCHEMBL353929
- methylpyromucic acid
- AMY11077
- 3-methylfuranylcarboxylic acid
- SY027534
- AKOS001208899
- NSC 508742
- CHEBI:194895
- F8880-3986
- DTXSID90196047
- AB-337/25021043
- CS-0059276
- 3-methyl-furan-2-carboxylic acid
- MFCD00014111
- AB01137
- TS-01650
- NSC-508742
- W-200376
- 3-Methylfuran-2-carboxylicacid
- EINECS 224-571-2
- 3-Methyl-2-furoic acid, 97%
- M2376
- EN300-23429
- UNII-5JP68392HM
- FT-0616065
- NCIOpen2_003774
- 3-Methyl furoic acid
- 5JP68392HM
- AC-26702
- NS00031394
- 1199266-82-4
- DB-051190
- 2-Furancarboxylic acid, 3-methyl-, labeled with deuterium
- 3-Methyl-2-furoic Acid
-
- MDL： MFCD00014111
- Inchi： 1S/C6H6O3/c1-4-2-3-9-5(4)6(7)8/h2-3H,1H3,(H,7,8)
- InChI Key： BNYIQEFWGSXIKQ-UHFFFAOYSA-N
- SMILES： O1C=CC(C)=C1C(=O)O
- BRN： 116183
Computed Properties
- Exact Mass: 126.03200
- Monoisotopic Mass: 126.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.2
- Topological Polar Surface Area: 50.4A^2
Experimental Properties
- Color/Form: White powder
- Density: 1.2048 (rough estimate)
- Melting Point: 134.0 to 138.0 deg-C
- Boiling Point: 236.4°C at 760 mmHg
- Flash Point: 96.8 °C
- Refractive Index: 1.4189 (estimate)
- PSA: 50.44000
- LogP: 1.28620
- Solubility: Uncertain
3-Methyl-2-furoic Acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319-H335
- Warning Statement： P261-P305 + P351 + P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S36/37/39-S26-S36
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
- Risk Phrases：R20/21/22; R36/37/38
- Safety Term：S26;S36/37/39
3-Methyl-2-furoic Acid Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
3-Methyl-2-furoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 013650-250mg |
3-Methyl-2-furoic acid |
4412-96-8 | 98% | 250mg |
￡17.00 | 2022-03-01 | |
| Fluorochem | 013650-1g |
3-Methyl-2-furoic acid |
4412-96-8 | 98% | 1g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 013650-5g |
3-Methyl-2-furoic acid |
4412-96-8 | 98% | 5g |
￡90.00 | 2022-03-01 | |
| Fluorochem | 013650-10g |
3-Methyl-2-furoic acid |
4412-96-8 | 98% | 10g |
￡165.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01763-1g |
3-Methyl-2-furoic acid, 98+% |
4412-96-8 | 98+% | 1g |
￥1516.00 | 2023-03-16 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L01763-5g |
3-Methyl-2-furoic acid, 98+% |
4412-96-8 | 98+% | 5g |
￥6507.00 | 2023-03-16 | |
| Apollo Scientific | OR12566-1g |
3-Methyl-2-furoic acid |
4412-96-8 | 98% | 1g |
£17.00 | 2025-03-21 | |
| ChemScence | CS-0059276-1g |
3-Methylfuran-2-carboxylic acid |
4412-96-8 | 99.78% | 1g |
$40.0 | 2022-04-27 | |
| ChemScence | CS-0059276-5g |
3-Methylfuran-2-carboxylic acid |
4412-96-8 | 99.78% | 5g |
$110.0 | 2022-04-27 | |
| ChemScence | CS-0059276-10g |
3-Methylfuran-2-carboxylic acid |
4412-96-8 | 99.78% | 10g |
$162.0 | 2022-04-27 |
3-Methyl-2-furoic Acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4412-96-8)3-Methyl-2-furoic Acid
Order Number:A7028
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):337.0
Email:sales@amadischem.com
3-Methyl-2-furoic Acid Related Literature
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1. The generation and chemistry of dianions derived from furancarboxylic acidsDavid W. Knight,Andrew P. Nott J. Chem. Soc. Perkin Trans. 1 1981 1125
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2. Stereoselective reduction of chiral 2-furoic acid derivatives using group I metals in ammoniaTimothy J. Donohoe,Andrew A. Calabrese,Clare A. Stevenson,Tamara Ladduwahetty J. Chem. Soc. Perkin Trans. 1 2000 3724
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3. Preparation of (+)-nemorensic acid and approaches to nemorensine using the partial reduction of electron deficient furansTimothy J. Donohoe,Jean-Baptiste Guillermin,Daryl S. Walter J. Chem. Soc. Perkin Trans. 1 2002 1369
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4. Synthetic approaches towards phorbols via the ultra-high-pressure mediated intramolecular Diels–Alder reaction of furans (IMDAF): effect of furan substitutionAngela C. Brickwood,Michael G. B. Drew,Laurence M. Harwood,Tsutomu Ishikawa,Pierre Marais,Véronique Morisson J. Chem. Soc. Perkin Trans. 1 1999 913
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5. The preparation of synthetic analogues of strigolAlan W. Johnson,Gopala Gowada,Ahmed Hassanali,John Knox,Sam Monaco,Zia Razavi,Gerald Rosebery J. Chem. Soc. Perkin Trans. 1 1981 1734
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4412-96-8)3-Methyl-2-furoic Acid
Purity:99%
Quantity:25g
Price ($):337.0